![molecular formula C5H8N2 B1594644 3-ethyl-1H-pyrazole CAS No. 13808-71-4](/img/structure/B1594644.png)
3-ethyl-1H-pyrazole
Overview
Description
3-ethyl-1H-pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule. It comprises two nitrogen (N) atoms at positions 1 and 2 and three carbon © atoms . The molecular weight of 3-ethyl-1H-pyrazole is 98.1463 .
Synthesis Analysis
Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach . A silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as “CNN” building block to terminal alkynes provides pyrazoles . One-pot condensations of ketones, aldehydes and hydrazine monohydrochloride readily formed pyrazoline intermediates under mild conditions .
Molecular Structure Analysis
The molecular structure of 3-ethyl-1H-pyrazole comprises a five-membered heterocyclic aromatic ring with two adjacent nitrogen atoms and three carbon atoms .
Chemical Reactions Analysis
Pyrazoles can act as weak bases or acids, with possible strength highly dependent on the nature of their substituent groups . A phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles in good yields and high selectivity at room temperature .
Scientific Research Applications
Synthesis and Functionalization
Pyrazole derivatives, including 3-ethyl-1H-pyrazole, are a focus of research due to their potential in various synthetic applications. Innovative methods involving transition-metal catalysts, photoredox reactions, and novel reactants have advanced the synthesis and functionalization of these compounds .
Antimicrobial Applications
Compounds like 3-ethyl-1H-pyrazole have been evaluated for their antibacterial properties against strains of both Gram-positive and Gram-negative bacteria, showing promise as potential antimicrobial agents .
Catalysis
The use of eco-friendly catalysts in the synthesis of pyrazole derivatives is an area of interest. For instance, Amberlyst-70, a resinous, non-toxic, thermally stable catalyst, has been used for this purpose, highlighting the environmental benefits of such processes .
Structural Diversity and Research Focus
The structural diversity of pyrazole derivatives is highly desirable for various applications. Researchers continue to prepare these functional scaffolds to find new and improved applications .
Pharmacological Activities
Novel ethyl-5-amino-3-methylthio-1H-pyrazole-4-carboxylates have been synthesized and screened for in vivo analgesic and anti-inflammatory activities, indicating the potential pharmacological benefits of pyrazole derivatives .
Safety and Hazards
Mechanism of Action
Target of Action
Pyrazole derivatives, including 3-ethyl-1H-pyrazole, are known for their diverse biological activities . They have been found to exhibit roles such as antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic agents . .
Biochemical Pathways
Pyrazole derivatives have been found to affect a variety of biochemical pathways due to their broad range of pharmacological properties . They have been designated as anti-tuberculosis, anticancer, antifungal, anti-inflammatory, antidepressant, antibacterial, antioxidant antiviral agents as well as inhibitors of protein glycation . .
Result of Action
The result of a compound’s action can be observed at the molecular and cellular levels. For example, some pyrazole derivatives have shown significant biological activity with potent antileishmanial and antimalarial activities . .
properties
IUPAC Name |
5-ethyl-1H-pyrazole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2/c1-2-5-3-4-6-7-5/h3-4H,2H2,1H3,(H,6,7) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBNLNXLAIMQSTR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=NN1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70333312 | |
Record name | 3-ethyl-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70333312 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
96.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-ethyl-1H-pyrazole | |
CAS RN |
13808-71-4 | |
Record name | 3-ethyl-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70333312 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-ethyl-1H-pyrazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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